Cas no 33926-00-0 (o-TOLYLTETRAZOLIUM RED)

• Product Name: o-TOLYLTETRAZOLIUM RED
• CAS No: 33926-00-0
• MF: C₂₀H₁₇ClN₄
• MW: 348.82878279686
• CID: 305799
• PubChem ID: 87576297
• Update Time: 2025-04-19

o-TOLYLTETRAZOLIUM RED Chemical and Physical Properties

Names and Identifiers

• O-TOLYLTETRAZOLIUM RED
• 2-(2-methylphenyl)-3,5-diphenyltetrazol-2-ium,chloride
• O-TOLYLTETRAZOLIUM RED CRYSTALLINE
• 2,5-Diphenyl-3-(o-tolyl)tetrazolium Chloride
• 2,5-Diphenyl-3-o-tolyl-2H-tetrazolium chloride
• T0325
• NSC89170
• 2,5-diphenyl-3-o-tolyl-2H-tetrazol-3-ium chloride
• 3-(2-Methylphenyl)-2,5-diphenyl-2H-tetrazol-3-ium chloride
• CS-0451367
• D92323
• SCHEMBL15233985
• NSC-89170
• 2-(2-methylphenyl)-3,5-diphenyltetrazol-2-ium;chloride
• FT-0713581
• DTXSID90637586
• 33926-00-0
• 2,5-Diphenyl-3-(o-tolyl)-2H-tetrazol-3-ium chloride
• BTQGWTXQSRIHRC-UHFFFAOYSA-M
• 2-(2-METHYLPHENYL)-3,5-DIPHENYL-1,2??,3,4-TETRAZOL-2-YLIUM CHLORIDE
• o-TOLYLTETRAZOLIUM RED

• MDL： MFCD00059995
• Inchi： 1S/C20H17N4.ClH/c1-16-10-8-9-15-19(16)24-22-20(17-11-4-2-5-12-17)21-23(24)18-13-6-3-7-14-18;/h2-15H,1H3;1H/q+1;/p-1
• InChI Key： BTQGWTXQSRIHRC-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C2C=CC=CC=2C)=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.11400
• Monoisotopic Mass: 348.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.6

Experimental Properties

• Color/Form: Not determined
• PSA: 34.59000
• LogP: 0.52340
• Solubility: Not determined